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Compound of Interest

3-(Tert-
Compound Name: o
butoxycarbonyl)phenylboronic acid

Cat. No.: B1271543

An In-depth Technical Guide to the Safety and Handling of 3-(Tert-
butoxycarbonyl)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-(tert-
butoxycarbonyl)phenylboronic acid, a versatile reagent in organic synthesis and drug
discovery. The following sections detail its hazard identification, handling procedures, and
experimental protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

3-(Tert-butoxycarbonyl)phenylboronic acid is a white to off-white crystalline powder.[1] Its
chemical structure features a phenyl ring substituted with a boronic acid group and a tert-
butoxycarbonyl (Boc) protecting group. This compound is primarily utilized as a building block
in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions for the formation of
carbon-carbon bonds.[1][2]

Table 1: Physicochemical Properties of 3-(Tert-butoxycarbonyl)phenylboronic acid
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Property Value Reference
CAS Number 220210-56-0 [3]
Molecular Formula C11H15BOa4 [3]
Molecular Weight 222.05 g/mol [3]
Melting Point 96-102 °C
Boiling Point 375.0 £ 44.0 °C (Predicted)
Density 1.15 + 0.1 g/cm? (Predicted)
Solubility Soluble in Methanol
Appearance White to off-white crystalline 0]

powder

Safety and Hazard Information
GHS Classification

3-(Tert-butoxycarbonyl)phenylboronic acid is classified as a hazardous substance under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin irritation 2 H315: Causes skin irritation

. N H319: Causes serious eye
Serious eye irritation 2A o
irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation
tract irritation)

GHS pictograms: Irritant (GHS07) Signal word: Warning
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Precautionary Measures

Strict adherence to the following precautionary statements is crucial for the safe handling of

this compound.

Table 3: Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/ eye
P280 p 9 ) Y
protection/ face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel
unwell.
If skin irritation occurs: Get
P332 + P313
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.
Storage P403 + P233 Store in a well-ventilated
place. Keep container tightly
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closed.
P405 Store locked up.
Dispose of contents/container
. in accordance with
Disposal P501

local/regional/national/internati

onal regulations.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of 3-(tert-
butoxycarbonyl)phenylboronic acid and to ensure the safety of laboratory personnel.

o Engineering Controls: Handle this compound in a well-ventilated area, preferably in a
chemical fume hood, to minimize inhalation of dust.

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves.
o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

o Storage: Store in a tightly sealed container in a cool, dry, and dark place.[2] Keep away from
incompatible materials such as strong oxidizing agents.

Experimental Protocols
Synthesis of 3-(Tert-butoxycarbonyl)phenylboronic acid

A common method for the synthesis of 3-(tert-butoxycarbonyl)phenylboronic acid involves
the reaction of 3-carboxy-phenylboronic acid with a tert-butoxycarbonylating agent.

Materials:

o 3-Carboxy-phenylboronic acid
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Thionyl chloride
Potassium tert-butoxide
Tetrahydrofuran (THF)
Water

Acetic acid

Petroleum ether

10L glass reactor with mechanical stirring, thermometer, and constant pressure dropping
funnel

Nitrogen source

Procedure:

Under a nitrogen atmosphere, add 3 moles of 3-carboxy-phenylboronic acid and 4 kg of
tetrahydrofuran to the 10L glass reactor.

With stirring, slowly add 4.5 moles of thionyl chloride dropwise to the mixture under reflux.
Continue the reaction for 4 hours.

Cool the reaction mixture to 0-5 °C.

Add 7.5 moles of potassium tert-butoxide in batches, maintaining the temperature at 0-5 °C.
Continue stirring for 1 hour after the addition of potassium tert-butoxide is complete.

Add 2 kg of water to the reaction mixture.

Acidify the mixture with acetic acid.

Allow the layers to separate and collect the organic phase.

Concentrate the organic phase to obtain the crude product.
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e Recrystallize the crude product from 2 kg of petroleum ether to yield solid 3-(tert-
butoxycarbonyl)phenylboronic acid.

This procedure is expected to yield a product with a purity of approximately 98% and a molar
yield of 95%.

General Protocol for Suzuki-Miyaura Cross-Coupling
Reaction

3-(Tert-butoxycarbonyl)phenylboronic acid is a key reagent in Suzuki-Miyaura cross-
coupling reactions to form biaryl compounds. The following is a general procedure.

Materials:

3-(Tert-butoxycarbonyl)phenylboronic acid (1.2 equivalents)

Aryl halide (1.0 equivalent)

Palladium catalyst (e.g., Pd(PPhs)a4, 0.5-5 mol%)

Base (e.g., K2COs, NazCOs, 2.0-3.0 equivalents)

Degassed solvent (e.g., toluene/ethanol/water mixture)

Flame-dried reaction vessel with magnetic stir bar and condenser

Inert gas (e.g., nitrogen or argon)

Procedure:

To the flame-dried reaction vessel, add 3-(tert-butoxycarbonyl)phenylboronic acid, the
aryl halide, and the base.

Evacuate and backfill the vessel with an inert gas three times.

Add the palladium catalyst to the vessel.

Add the degassed solvent system.
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» Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir.

e Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).[4]

e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl
acetate).[5]

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.[4]

 Purify the residue by silica gel column chromatography.[4]
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Biological and Drug Discovery Applications

The boronic acid moiety in 3-(tert-butoxycarbonyl)phenylboronic acid can form reversible
covalent bonds with diols, which are present in many biological molecules such as sugars and
glycoproteins.[2] This property makes it a compound of interest in drug discovery and for the
development of targeted therapies and drug delivery systems.[1] It has been investigated for its
potential in enzyme inhibition, particularly with serine proteases and glycosidases.[2]
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While this compound is a valuable building block for synthesizing biologically active molecules,
no specific signaling pathways directly involving 3-(tert-butoxycarbonyl)phenylboronic acid
have been identified in the current literature. Its primary role in drug development is as an
intermediate in the synthesis of more complex molecules.[1]

3-(Tert-butoxycarbonyl)phenylboronic acid

Suzuki-Miyaura Coupling
(with various aryl halides)

Library of Biaryl Compounds

High-Throughput Screening

Hit Identification
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Drug Candidate
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Caption: Role of 3-(tert-butoxycarbonyl)phenylboronic acid in a typical drug discovery
workflow.

Disposal Considerations

Dispose of 3-(tert-butoxycarbonyl)phenylboronic acid and its containers in accordance with
local, regional, and national regulations. It is recommended to entrust disposal to a licensed
waste disposal company. Do not allow the product to enter drains.

First Aid Measures

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Get medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated
clothing. Get medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-(Tert-butoxycarbonyl)phenylboronic acid safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271543#3-tert-butoxycarbonyl-phenylboronic-acid-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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